Cas no 30369-75-6 (1,3,5-Triazine-2(1H)-thione,6-amino-4-(4-chlorophenyl)-)

• Product Name: 1,3,5-Triazine-2(1H)-thione,6-amino-4-(4-chlorophenyl)-
• CAS No: 30369-75-6
• MF: C₉H₇ClN₄S
• MW: 238.69667840004
• CID: 305269
• Update Time: 2024-01-28

1,3,5-Triazine-2(1H)-thione,6-amino-4-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione,6-amino-4-(4-chlorophenyl)-
• 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(4-chlorophenyl)-

• Inchi： 1S/C9H7ClN4S/c10-6-3-1-5(2-4-6)7-12-8(11)14-9(15)13-7/h1-4H,(H3,11,12,13,14,15)
• InChI Key： DJJGWAMUPZAGAG-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2=CC=C(Cl)C=C2)=NC1=S

Computed Properties

• Exact Mass: 238.00821
• Monoisotopic Mass: 238.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.59
• Boiling Point: 370.5°C at 760 mmHg
• Flash Point: 177.9°C
• Refractive Index: 1.767
• PSA: 62.77
• pka: -4.03±0.20(Predicted)